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Compound of Interest

Compound Name: (S)-(+)-2-Heptanol

CAS No.: 6033-23-4

Cat. No.: B1223330

Get Quote

This document provides comprehensive safety and logistical guidance for the proper disposal

of (S)-(+)-2-Heptanol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is crucial for ensuring laboratory safety and environmental

protection.

Immediate Safety and Hazard Information
(S)-(+)-2-Heptanol is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1][2] It is also harmful if it comes into contact with the skin and may cause respiratory

irritation.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1] Therefore,

it is imperative to handle this chemical with appropriate safety measures and dispose of it in a

responsible manner.

Personal Protective Equipment (PPE)
When handling (S)-(+)-2-Heptanol, the following personal protective equipment should be

worn:

Eye and Face Protection: Safety glasses with side shields or goggles are essential.[3]
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Skin Protection: Wear protective gloves and a lab coat.[3]

Respiratory Protection: In case of inadequate ventilation, use a suitable respirator.[3]

Physicochemical and Hazard Data
For quick reference, the following table summarizes key quantitative data for (S)-(+)-2-
Heptanol.

Property Value

Molecular Formula C₇H₁₆O

Molecular Weight 116.2 g/mol [4]

Appearance Colorless liquid[5]

Boiling Point 158-160 °C[6]

Flash Point 71 °C (159.8 °F) - closed cup[3]

Density 0.82 g/cm³ (relative to water)[6]

Solubility in Water 0.35 g/100ml [6]

Vapor Density 4.0 (air = 1)[6]

NFPA 704 Diamond Health: 0, Flammability: 2, Reactivity: 0[3]

Experimental Protocols: Handling, Spill Cleanup,
and Disposal
The following sections provide detailed, step-by-step procedures for the safe handling and

disposal of (S)-(+)-2-Heptanol.

Safe Handling and Storage
Ventilation and Ignition Sources: Always handle (S)-(+)-2-Heptanol in a well-ventilated area.

[5] Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][3]

[7] Smoking is strictly prohibited in the handling area.[1][2]
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1]

Personal Hygiene: Avoid contact with skin and eyes.[2] Wash hands thoroughly after

handling.[7]

Storage: Store the chemical in a cool, dry, and well-ventilated place.[3][5][7] Keep the

container tightly closed.[3][5][7] The storage area should be locked.[1][8]

Accidental Spill Response
Immediate Actions: Remove all sources of ignition from the area of the spill.[1][6]

Containment: Prevent the spill from entering drains or waterways.[1][2][7] Contain the

spillage using non-combustible absorbent materials such as sand, earth, or vermiculite.[1][2]

[6]

Cleanup: Collect the absorbed material and place it into a suitable, labeled container for

disposal.[1][2]

Decontamination: After the spill has been cleaned up, decontaminate and launder all

protective clothing and equipment before reuse.[1]

Waste Disposal Procedure
Waste Characterization: (S)-(+)-2-Heptanol waste is considered hazardous due to its

flammability and aquatic toxicity.

Containerization: Collect waste (S)-(+)-2-Heptanol and any contaminated materials (e.g.,

absorbents, gloves) in a clearly labeled, sealed container.[1] Do not mix with other waste

streams.[9]

Disposal Route: The container must be disposed of at an authorized hazardous or special

waste collection point.[1][8] Do not pour down the drain or dispose of in regular trash.[1]

Regulatory Compliance: All disposal activities must be conducted in accordance with local,

state, and federal regulations.[1]
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Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of (S)-(+)-2-Heptanol.
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Initial Assessment

Disposal Procedure

Start: (S)-(+)-2-Heptanol
Waste Generated

Is this a spill cleanup?

Is the waste contaminated
with other chemicals?

Collect in a dedicated,
labeled hazardous waste
container for halogen-free

organic solvents.

No

Consult Safety Officer.
Segregate as mixed

hazardous waste. Label
container with all components.

Yes

No

Collect absorbed material
in a sealed, labeled

hazardous waste container.

Yes

Store waste container in a
designated, cool, and

well-ventilated secondary
containment area.

Arrange for disposal with an
approved hazardous waste

contractor.

End: Waste Disposed
Compliantly

Click to download full resolution via product page

Caption: Disposal workflow for (S)-(+)-2-Heptanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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